Cas no 793727-57-8 (2-(N'-Hydroxycarbamimidoyl)-N-[4-(morpholin-4-yl)phenyl]acetamide)

• Product Name: 2-(N'-Hydroxycarbamimidoyl)-N-[4-(morpholin-4-yl)phenyl]acetamide
• CAS No: 793727-57-8
• MF: C₁₃H₁₈N₄O₃
• MW: 278.307022571564
• CID: 5699030
• PubChem ID: 9661105
• Update Time: 2026-03-11

2-(N'-Hydroxycarbamimidoyl)-N-[4-(morpholin-4-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(N'-hydroxycarbamimidoyl)-N-[4-(morpholin-4-yl)phenyl]acetamide
• HMS1773N12
• AKOS001085496
• 793727-57-8
• Z57044229
• (3Z)-3-amino-3-hydroxyimino-N-(4-morpholin-4-ylphenyl)propanamide
• EN300-11378
• 2-[(Z)-N'-HYDROXYCARBAMIMIDOYL]-N-[4-(MORPHOLIN-4-YL)PHENYL]ACETAMIDE
• SR-01000060258-1
• SR-01000060258
• Propanamide, 3-(hydroxyamino)-3-imino-N-[4-(4-morpholinyl)phenyl]-
• 2-(N'-Hydroxycarbamimidoyl)-N-[4-(morpholin-4-yl)phenyl]acetamide

• Inchi： 1S/C13H18N4O3/c14-12(16-19)9-13(18)15-10-1-3-11(4-2-10)17-5-7-20-8-6-17/h1-4,19H,5-9H2,(H2,14,16)(H,15,18)
• InChI Key： JLNVHORFJHDILT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCOCC2)C=C1)(=O)CC(NO)=N

Computed Properties

• Exact Mass: 278.13789045g/mol
• Monoisotopic Mass: 278.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 100Ų

Additional information on 2-(N'-Hydroxycarbamimidoyl)-N-[4-(morpholin-4-yl)phenyl]acetamide

Comprehensive Review of 2-(N'-Hydroxycarbamimidoyl)-N-[4-(morpholin-4-yl)phenyl]acetamide (CAS No. 793727-57-8)

2-(N'-Hydroxycarbamimidoyl)-N-[4-(morpholin-4-yl)phenyl]acetamide (CAS No. 793727-57-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique hydroxycarbamimidoyl and morpholin-4-yl functional groups, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of bioactive molecules targeting various diseases, including inflammation and metabolic disorders.

The structural complexity of 2-(N'-Hydroxycarbamimidoyl)-N-[4-(morpholin-4-yl)phenyl]acetamide makes it a valuable subject for computational chemistry and molecular modeling studies. With the rise of AI-driven drug discovery, this compound has been featured in several machine learning and quantitative structure-activity relationship (QSAR) analyses. These studies aim to predict its binding affinity, pharmacokinetics, and potential side effects, which are critical for optimizing its therapeutic profile. The integration of cheminformatics tools has further accelerated research on this compound, making it a hotspot in modern pharmaceutical sciences.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-(N'-Hydroxycarbamimidoyl)-N-[4-(morpholin-4-yl)phenyl]acetamide?" The synthesis typically involves multi-step organic reactions, including amidation and condensation processes, often requiring precise control of reaction conditions. Another trending query is: "How does the morpholine ring influence the compound's bioavailability?" The morpholin-4-yl moiety is known to enhance solubility and membrane permeability, which are crucial for oral drug delivery systems.

In recent years, the demand for high-purity research chemicals like 2-(N'-Hydroxycarbamimidoyl)-N-[4-(morpholin-4-yl)phenyl]acetamide has surged, driven by advancements in precision medicine and targeted therapy. Laboratories and pharmaceutical companies are increasingly sourcing this compound for in vitro and in vivo studies, particularly in the context of enzyme inhibition and receptor modulation. Its potential as a HIF (Hypoxia-Inducible Factor) modulator has also sparked interest in oncology research, aligning with the growing focus on cancer metabolism.

From a regulatory perspective, CAS No. 793727-57-8 is not classified as a hazardous substance, but researchers must adhere to standard laboratory safety protocols when handling it. The compound's stability under various pH and temperature conditions is another area of investigation, especially for formulation scientists working on sustained-release drug systems. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structural integrity.

As the scientific community continues to explore the untapped potential of 2-(N'-Hydroxycarbamimidoyl)-N-[4-(morpholin-4-yl)phenyl]acetamide, collaborations between academia and industry are expected to rise. Future research may focus on its derivatives or analogs to improve efficacy and reduce off-target effects. With the increasing adoption of green chemistry principles, sustainable synthesis methods for this compound are also likely to emerge, addressing environmental concerns while maintaining high yields.